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Compound of Interest

Compound Name:
1,3-Dibromo-2-(4-

bromophenoxy)benzene

Cat. No.: B071230 Get Quote

CAS Number: 189084-60-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibromo-2-(4-
bromophenoxy)benzene, a member of the polybrominated diphenyl ether (PBDE) family,

specifically designated as PBDE-32. This document consolidates available data on its chemical

and physical properties, provides a detailed experimental protocol for its synthesis, and

discusses its potential biological implications based on the broader understanding of PBDEs.

Chemical and Physical Properties
1,3-Dibromo-2-(4-bromophenoxy)benzene is a tribrominated diphenyl ether. Its molecular

structure and properties are summarized in the table below.
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Property Value Reference

CAS Number 189084-60-4 [1]

Molecular Formula C₁₂H₇Br₃O [1]

Molecular Weight 406.9 g/mol [1]

Synonyms
2,4',6-Tribromodiphenyl ether,

PBDE-32
[2]

Appearance
Not explicitly stated, likely a

solid at room temperature

Solubility

Expected to have low solubility

in water and be soluble in

organic solvents

Boiling Point Not available

Melting Point Not available

Experimental Protocols: Synthesis
The synthesis of 1,3-Dibromo-2-(4-bromophenoxy)benzene can be achieved through a

copper-catalyzed Ullmann condensation reaction. This method is a common and effective way

to form the ether linkage between two aromatic rings.

Reaction Scheme
The overall reaction involves the coupling of 2,6-dibromophenol and 1-bromo-4-iodobenzene in

the presence of a copper catalyst and a base.
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Reactants

Reaction Conditions

Product

2,6-Dibromophenol

1,3-Dibromo-2-(4-bromophenoxy)benzene

1-Bromo-4-iodobenzene

Copper Catalyst (e.g., CuI)

Base (e.g., K₂CO₃)

Solvent (e.g., DMF)

Heat
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Cellular Effects

Potential Signaling Pathways

1,3-Dibromo-2-(4-bromophenoxy)benzene
(PBDE-32)

Oxidative Stress Endocrine Disruption Neurotoxicity

MAPK Signaling Apoptosis Pathways Thyroid Hormone Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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